Cas no 769872-28-8 (4-Pyrimidinecarboxylicacid, 2,5-dimethyl-)

4-Pyrimidinecarboxylicacid, 2,5-dimethyl- structure
769872-28-8 structure
Product Name:4-Pyrimidinecarboxylicacid, 2,5-dimethyl-
CAS No:769872-28-8
MF:C7H8N2O2
MW:152.150621414185
CID:551222
PubChem ID:45082030
Update Time:2025-04-19

4-Pyrimidinecarboxylicacid, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylicacid, 2,5-dimethyl-
    • 4-Pyrimidinecarboxylicacid,2,5-dimethyl-(9CI)
    • 2,5-dimethylpyrimidine-4-carboxylic acid
    • 769872-28-8
    • EN300-685322
    • SCHEMBL12858036
    • DTXSID90665041
    • G65318
    • 4-PYRIMIDINECARBOXYLIC ACID, 2,5-DIMETHYL-
    • DB-340441
    • MFCD13174769
    • Inchi： 1S/C7H8N2O2/c1-4-3-8-5(2)9-6(4)7(10)11/h3H,1-2H3,(H,10,11)
    • InChI Key： KIVBPBLMMSLLDY-UHFFFAOYSA-N
    • SMILES： OC(C1C(C)=CN=C(C)N=1)=O

Computed Properties

  • Exact Mass: 152.059
  • Monoisotopic Mass: 152.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1A^2
  • XLogP3: 0.8

4-Pyrimidinecarboxylicacid, 2,5-dimethyl- Pricemore >>

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abcr
AB601533-250mg
2,5-Dimethylpyrimidine-4-carboxylic acid; .
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250mg
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abcr
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4-Pyrimidinecarboxylicacid, 2,5-dimethyl- Suppliers

Amadis Chemical Company Limited
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(CAS:769872-28-8)4-Pyrimidinecarboxylicacid, 2,5-dimethyl-
Order Number:A1218579
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:58
Price ($):291
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:769872-28-8)4-Pyrimidinecarboxylicacid, 2,5-dimethyl-
A1218579
Purity:99%
Quantity:1g
Price ($):291
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